3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 3-nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H4F3N3O4/c10-9(11,12)4-1-2-5-13-6(8(16)17)7(15(18)19)14(5)3-4/h1-3H,(H,16,17)
• InChI Key: FVFFBUVCAVHRQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1C(F)(F)F)[N+](=O)[O-])C(=O)O
• Molecular Formula: C9H4F3N3O4
• Molecular Weight: 275.14 g/mol
• CAS No.: 1186405-07-1

Description

“3-Nitro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular formula C9H4F3N3O4. It belongs to the class of imidazo[1,2-a]pyridines, which are considered as privileged structures due to their occurrence in many natural products.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an imidazo[1,2-a]pyridine core, which is a fused nitrogen-bridged heterocyclic compound. This core is substituted with a nitro group at the 3-position, a trifluoromethyl group at the 6-position, and a carboxylic acid group at the 2-position.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been the subject of numerous chemical reactions due to their potential pharmaceutical applications. These reactions include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The serious ecological problems nowadays provoke scientists to search environmentally benign synthetic strategies as much as possible. This will likely continue to be a focus of future research in the synthesis of imidazo[1,2-a]pyridines.

Mechanism of Action

Target of Action

It’s known that imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have been widely used in pharmaceutical chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo various radical reactions for direct functionalization . This suggests that the compound might interact with its targets through radical mechanisms, leading to changes in the targets’ structure or function.

Biochemical Pathways

The functionalization of imidazo[1,2-a]pyridines, including this compound, is considered an efficient strategy for the construction of imidazo[1,2-a]pyridine derivatives . This suggests that the compound might affect pathways related to the synthesis and metabolism of these derivatives.

Pharmacokinetics

The compound’s molecular weight (27514) and structure suggest that it might have good bioavailability .

Result of Action

Imidazo[1,2-a]pyridines have been shown to have a wide range of applications in medicinal chemistry , suggesting that this compound might have similar effects.

Action Environment

The compound is known to be stable at room temperature , suggesting that it might be relatively stable under various environmental conditions.